Ethyl 5-(3,3-dimethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(3,3-dimethylbutanoylamino)-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C21H22FN3O4S/c1-5-29-20(28)17-14-11-30-18(23-15(26)10-21(2,3)4)16(14)19(27)25(24-17)13-8-6-12(22)7-9-13/h6-9,11H,5,10H2,1-4H3,(H,23,26)
• InChI Key: JYVONVMFQBYQLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC(C)(C)C)C3=CC=C(C=C3)F
• Molecular Formula: C21H22FN3O4S
• Molecular Weight: 431.5 g/mol

Description

Ethyl 5-(3,3-dimethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C21H22FN3O4S and its molecular weight is 431.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research has explored the synthesis of new heterocyclic compounds containing sulfonamido moieties, aiming to develop compounds suitable as antibacterial agents. The synthesis involves reactions with active methylene compounds to produce pyran, pyridine, and pyridazine derivatives, among others, with some compounds exhibiting significant antibacterial activity (Azab, Youssef, & El-Bordany, 2013).

Fluorescent Properties and Herbicidal Activity

The compound has also been utilized in the synthesis of novel fluorescent molecules and chemical classes with potential as monocotyledonous inhibitors, highlighting its role in developing new materials with enhanced fluorescence intensity and herbicidal activities (Wu et al., 2006).

Reactions and Molecular Structure Analyses

Further studies have examined the synthesis of ethyl 4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, analyzing its molecular structure and spectral analyses. This work showcases the compound's utility in understanding molecular interactions and reactivity through quantum chemical calculations (Singh et al., 2013).

Allosteric Modulation and Antagonistic Properties

Ethyl 5-amino-3-(4-tert-butylphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate has been identified as a new allosteric modulator of the adenosine A1 receptor, with derivatives showing potent antagonistic properties in functional assays. This application underscores the compound's potential in the development of new pharmacological agents (Ferguson et al., 2008).

Novel Synthesis Routes and Biological Activity

Studies have also detailed novel synthesis routes leading to derivatives with potential biological activities, including antimicrobial and antifungal properties. These investigations highlight the versatility of Ethyl 5-(3,3-dimethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate as a precursor in the synthesis of diverse heterocyclic compounds (Sayed et al., 2003).